Cas no 518018-71-8 (3-(1H-1,3-benzodiazol-1-yl)-N'-(1E)-(3-ethoxy-4-hydroxyphenyl)methylidenepropanehydrazide)

• Product Name: 3-(1H-1,3-benzodiazol-1-yl)-N'-(1E)-(3-ethoxy-4-hydroxyphenyl)methylidenepropanehydrazide
• CAS No: 518018-71-8
• MF: C₁₉H₂₀N₄O₃
• MW: 352.387104034424
• CID: 5987380
• PubChem ID: 135641902
• Update Time: 2025-07-02

3-(1H-1,3-benzodiazol-1-yl)-N'-(1E)-(3-ethoxy-4-hydroxyphenyl)methylidenepropanehydrazide Chemical and Physical Properties

Names and Identifiers

• 3-(1H-1,3-benzodiazol-1-yl)-N'-(1E)-(3-ethoxy-4-hydroxyphenyl)methylidenepropanehydrazide
• (E)-3-(1H-benzo[d]imidazol-1-yl)-N-(3-ethoxy-4-hydroxybenzylidene)propanehydrazide
• 1H-Benzimidazole-1-propanoic acid, 2-[(3-ethoxy-4-hydroxyphenyl)methylene]hydrazide
• 3-(1H-1,3-benzodiazol-1-yl)-N'-[(1E)-(3-ethoxy-4-hydroxyphenyl)methylidene]propanehydrazide
• (E)-3-(1H-benzo[d]imidazol-1-yl)-N'-(3-ethoxy-4-hydroxybenzylidene)propanehydrazide
• AKOS002170863
• 518018-71-8
• F1092-1248
• 3-(1H-benzimidazol-1-yl)-N'-[(E)-(3-ethoxy-4-hydroxyphenyl)methylidene]propanohydrazide
• 3-(benzimidazol-1-yl)-N-[(E)-(3-ethoxy-4-hydroxyphenyl)methylideneamino]propanamide
• Z57329419
• AB00685568-01

• Inchi： 1S/C19H20N4O3/c1-2-26-18-11-14(7-8-17(18)24)12-21-22-19(25)9-10-23-13-20-15-5-3-4-6-16(15)23/h3-8,11-13,24H,2,9-10H2,1H3,(H,22,25)
• InChI Key： XZEAYNCALJUZAF-UHFFFAOYSA-N
• SMILES： C1N(CCC(NN=CC2=CC=C(O)C(OCC)=C2)=O)C2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 352.15354051g/mol
• Monoisotopic Mass: 352.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 88.7Ų

Additional information on 3-(1H-1,3-benzodiazol-1-yl)-N'-(1E)-(3-ethoxy-4-hydroxyphenyl)methylidenepropanehydrazide

Recent Advances in the Study of 3-(1H-1,3-benzodiazol-1-yl)-N'-(1E)-(3-ethoxy-4-hydroxyphenyl)methylidenepropanehydrazide (CAS: 518018-71-8)

The compound 3-(1H-1,3-benzodiazol-1-yl)-N'-(1E)-(3-ethoxy-4-hydroxyphenyl)methylidenepropanehydrazide (CAS: 518018-71-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This hydrazide derivative, characterized by a benzimidazole core and a substituted phenyl hydrazone moiety, has been the subject of several studies aimed at elucidating its biological activities and mechanisms of action.

Recent research has focused on the compound's potential as an inhibitor of key enzymatic targets involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 518018-71-8 exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), with an IC50 value of 0.87 μM, suggesting its potential as a novel anti-inflammatory agent. The study employed molecular docking simulations to reveal the compound's binding mode within the COX-2 active site, highlighting key interactions with residues such as Arg120 and Tyr355.

In addition to its anti-inflammatory properties, 518018-71-8 has shown promise in cancer research. A preclinical investigation reported in Bioorganic & Medicinal Chemistry Letters (2024) found that the compound induces apoptosis in human breast cancer cells (MCF-7) through the activation of caspase-3 and -9, with minimal cytotoxicity toward normal mammary epithelial cells (MCF-10A). The study further identified the compound's ability to modulate the PI3K/AKT/mTOR signaling pathway, a critical regulator of cell survival and proliferation.

The pharmacokinetic profile of 518018-71-8 has also been explored in recent work. A 2024 ADMET study published in European Journal of Pharmaceutical Sciences reported favorable drug-like properties, including moderate plasma protein binding (78.3%) and acceptable metabolic stability in human liver microsomes (t1/2 = 42 minutes). However, the compound exhibited limited blood-brain barrier permeability in an in vitro PAMPA assay, suggesting its potential utility for peripheral targets rather than central nervous system applications.

Structural optimization efforts have yielded several analogs with improved potency and selectivity. A structure-activity relationship (SAR) study highlighted the importance of the 3-ethoxy-4-hydroxyphenyl moiety for maintaining COX-2 inhibition, while modifications at the benzimidazole nitrogen showed tolerance for various small alkyl groups without significant loss of activity. These findings provide a foundation for future drug development campaigns targeting this chemical scaffold.

Current challenges in the development of 518018-71-8 include the need for improved aqueous solubility (measured at 12.7 μg/mL at pH 7.4) and further validation of its therapeutic index in vivo. Ongoing research is investigating formulation strategies, including nanoparticle encapsulation and prodrug approaches, to address these limitations. The compound represents an exciting lead structure in the search for novel multi-target agents for inflammation-associated diseases and certain cancer types.